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Compound of Interest

Compound Name: 1,11-Dodecadiene

Cat. No.: B1329416

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,11-dodecadiene. Adherence to
these procedures is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

1,11-Dodecadiene is a combustible liquid that presents several potential hazards.[1][2] While
some safety data sheets (SDS) classify it as not a hazardous substance, others indicate it can
be harmful if ingested, inhaled, or absorbed through the skin, and may cause irritation.[3][4]
One source indicates that it may be fatal if swallowed and enters the airways due to aspiration
risk. Repeated exposure may also lead to skin dryness or cracking. Given the conflicting
information, it is imperative to handle this chemical with a high degree of caution.

The following Personal Protective Equipment (PPE) is mandatory when handling 1,11-
dodecadiene to minimize exposure risk.
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PPE Category

Specification Rationale

Eye and Face Protection

Wear safety glasses with side
) ) Protects eyes from splashes
shields or chemical safety

and contact with vapors.
goggles.[5]

Skin Protection

Wear chemical-resistant ]
o Prevents skin contact,
gloves (e.g., nitrile or butyl . .
absorption, and potential
rubber) and a lab coat or o
] ) irritation.[3]
protective clothing.[5][6]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits may be

exceeded or irritation is Minimizes inhalation of
experienced, use a potentially harmful vapors.
NIOSH/MSHA approved

respirator.[5]

Safe Handling and Storage Protocols

Proper handling and storage are critical to preventing accidents and ensuring the chemical's

stability.
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Procedure Stage

Action

Details

Engineering Controls

Work in a chemical fume hood

or a well-ventilated area.[4]

To control vapor exposure and

prevent inhalation.

Ensure a safety shower and
eyewash station are readily

accessible.[4]

For immediate response in

case of accidental exposure.

Handling

Avoid contact with skin, eyes,

and clothing.[4]

To prevent irritation and

potential systemic effects.

Keep away from heat, sparks,
open flames, and other ignition
sources. Do not smoke in the

handling area.[1][4]

1,11-Dodecadiene is a
combustible liquid.[1][2]

Take precautionary measures

against static discharge.[4]

To prevent ignition of

flammable vapors.

Wash hands thoroughly after
handling.[4]

To remove any residual
chemical from the skin.

Storage

Keep the container tightly
closed.[4][5]

To prevent vapor release and

contamination.

Store in a cool, dry, and well-
ventilated place.[1][4][5]

To maintain chemical stability

and prevent pressure buildup.

Store away from incompatible
materials such as oxidizing

agents.[2]

To avoid hazardous chemical

reactions.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[5]

Skin Contact

Immediately remove contaminated clothing.
Rinse the affected skin area with plenty of soap
and water.[4][5] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[4]

[5117]

Ingestion

Do NOT induce vomiting.[8] Clean mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[5][8]

Spill, Leak, and Disposal Plan

A clear plan for containment and disposal is essential for managing accidental releases and

waste.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[5]

Absorb: Use a suitable absorbent material to collect as much of the spill as possible.[4]
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o Collect: Pick up and transfer the absorbed material to a properly labeled, sealed container
for disposal.[5]

Waste Disposal:
o Dispose of contents and container to an approved waste disposal plant.[1][5]

e Waste should be classified as hazardous and disposed of in accordance with local, state,

and federal regulations.[9]

e Do not allow the product to enter drains or waterways.[4]

Workflow for Handling 1,11-Dodecadiene
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Preparation

Step 1

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Step 2

Chemical Handling

Post-Use Storage

During Use

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources

Use in Fume Hood / Well-Ventilated Area

I
IIf Accidental
|

Y

After Use

Post-Experiment

Spill Response Protocol
- Evacuate
- Ventilate

- Contain & Absorb

After Spill Clean-up

Waste Generation Decontamination & Clean-up

tep 1

Dispose via Approved Hazardous Waste Facility Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,11-dodecadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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